2-[[[4-(1,2-Dihydro-2-methyl-1-oxo-2,7-naphthyridin-4-yl)-2-6-dimethoxyphenyl]methyl]methylamino]-N-[2-[2-[2-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]amino]ethoxy]ethoxy]ethyl]acetamide dihydrochloride

• IUPAC Name: 2-[[2,6-dimethoxy-4-(2-methyl-1-oxo-2,7-naphthyridin-4-yl)phenyl]methyl-methylamino]-N-[2-[2-[2-[[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]amino]ethoxy]ethoxy]ethyl]acetamide;dihydrochloride
• InChI: InChI=1S/C40H45N7O10.2ClH/c1-45(21-29-32(54-3)18-24(19-33(29)55-4)28-22-46(2)38(51)27-20-41-11-10-25(27)28)23-35(49)43-13-15-57-17-16-56-14-12-42-30-7-5-6-26-36(30)40(53)47(39(26)52)31-8-9-34(48)44-37(31)50;;/h5-7,10-11,18-20,22,31,42H,8-9,12-17,21,23H2,1-4H3,(H,43,49)(H,44,48,50);2*1H
• InChI Key: CSEVDQHYSARWTE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C(C1=O)C=NC=C2)C3=CC(=C(C(=C3)OC)CN(C)CC(=O)NCCOCCOCCNC4=CC=CC5=C4C(=O)N(C5=O)C6CCC(=O)NC6=O)OC.Cl.Cl
• Molecular Formula: C40H47Cl2N7O10
• Molecular Weight: 856.7 g/mol
• CAS No.: 2341840-98-8

Description

2-[[[4-(1,2-Dihydro-2-methyl-1-oxo-2,7-naphthyridin-4-yl)-2-6-dimethoxyphenyl]methyl]methylamino]-N-[2-[2-[2-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]amino]ethoxy]ethoxy]ethyl]acetamide dihydrochloride is a useful research compound. Its molecular formula is C40H47Cl2N7O10 and its molecular weight is 856.76. The purity is usually 95%.
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Scientific Research Applications

Naphthyridine Derivatives

Synthetic Pathways and Heterocyclic Systems
Naphthyridine derivatives are of significant interest in medicinal chemistry due to their diverse biological activities. The synthesis of aminosubstituted 1,2,7,8-tetrahydro-2,7-naphthyridine-4-carboxylates involves a simple three-step process, starting from the condensation of diethyl acetone-1,3-dicarboxylate with malononitrile, highlighting the flexibility in introducing various functional groups to the naphthyridine core (Pirnat et al., 2010). This synthetic versatility is essential for designing compounds with tailored properties for specific scientific applications.

Anticancer and Antimicrobial Activities
Compounds derived from naphthyridine have shown promising anticancer and antimicrobial activities. For example, 2,7-naphthyridine derivatives have been synthesized and evaluated for their in vitro anticancer activities, with some compounds exhibiting cytostatic effects (Wagner et al., 2009). Additionally, the antibacterial activity of 7-(3-amino-1-pyrrolidinyl)-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives against various bacteria underscores the potential of naphthyridine cores in developing new antimicrobial agents (Egawa et al., 1984).